Cas no 73096-42-1 (5-(2-Bromophenyl)-1H-tetrazole)

• Product Name: 5-(2-Bromophenyl)-1H-tetrazole
• CAS No: 73096-42-1
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD06739096
• CID: 90594
• PubChem ID: 560689
• Update Time: 2025-11-01

5-(2-Bromophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl)tetrazole
• 5-(2-Bromophenyl)-1H-tetrazole
• 5-(2-bromophenyl)-2H-tetrazole
• 5-(2-Bromo-Phenyl)-2H-Tetrazole
• 5-(2-bromophenyl)-1H-1,2,3,4-tetrazole
• YHVBXKTXLJTDRI-UHFFFAOYSA-N
• 5-[2-Bromophenyl]-1H-tetraazole
• 5-(2-bromophenyl)-1(h)-tetrazole
• 1H-Tetrazole, 5-(2-bromophenyl)-
• 5-(2-bromophenyl)-2H-1,2,3,4-tetrazole
• 5-(2-bromophenyl)-1H-tetraazole
• 5-(2-bromophenyl)-1,2,3,4-tetraazole
• KSC492E3H
• 5-(o-bromophenyl)-1h
• Z56969325
• MFCD00151799
• BCP21514
• SCHEMBL704887
• A837934
• NS00126924
• EN300-17633
• 2-Bromo-1-(tetrazol-5-yl)benzene
• AMY13246
• 1-Bromo(1H-tetrazol-5-yl)benzene
• 5-(2-Bromo-phenyl)-2H-tetrazole, AldrichCPR
• InChI=1/C7H5BrN4/c8-6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12
• FT-0601034
• 73096-42-1
• BDBM50591352
• 5-(2-Bromo-phenyl)-1H-tetrazole
• DTXSID90339997
• 5-(2-Bromophenyl)-[1H]-tetrazole
• AKOS000277864
• CHEMBL5178125
• 5-(2-Bromophenyl)-1H-tetrazole, 98%
• B2577
• AC-1082
• FS-1611
• AKOS000121604
• 5-(o-bromophenyl)-1h-tetrazole
• AB28590
• ALBB-030442
• DB-006914
• G88345
• 1935134-94-3

• MDL： MFCD06739096
• Inchi： 1S/C7H5BrN4/c8-6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
• InChI Key： YHVBXKTXLJTDRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1N=NNN=1
• BRN： 148567

Computed Properties

• Exact Mass: 223.97000
• Monoisotopic Mass: 223.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.8047 (rough estimate)
• Melting Point: 182-184 °C (lit.)
• Boiling Point: 389.3±44.0 °C at 760 mmHg
• Flash Point: 189.2℃
• Refractive Index: 1.6700 (estimate)
• PSA: 54.46000
• LogP: 1.62920
• Solubility: Not determined

5-(2-Bromophenyl)-1H-tetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better